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Compound of Interest

Compound Name: (R)-KMH-233

Cat. No.: B12383565

(R)-KMH-233 is a research compound identified as a selective and slowly reversible inhibitor of
the L-type amino acid transporter 1 (LAT1).[1] It is utilized in laboratory settings for cancer
research, where it has been shown to reduce cancer cell growth and potentiate the efficacy of
other anticancer drugs.[1][2] Due to the limited availability of a specific Safety Data Sheet
(SDS) for (R)-KMH-233, a comprehensive hazard profile is not publicly available. Therefore, it
is imperative to handle this compound with the utmost caution, adhering to standard safety
protocols for handling potentially hazardous research chemicals.

Personal Protective Equipment (PPE)

Given the unknown specific hazards of (R)-KMH-233, a conservative approach to personal
protection is essential. The following PPE should be worn at all times when handling the
compound:
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PPE Category Recommended Equipment

Eye Protection Chemical splash goggles or a full-face shield.

Chemical-resistant gloves (e.qg., nitrile,
) neoprene). It is advisable to double-glove.
Hand Protection _ _ _
Gloves should be changed immediately if

contaminated, punctured, or torn.

A fully buttoned laboratory coat with long

sleeves. For procedures with a higher risk of
Body Protection splashes or aerosol generation, a disposable

gown made of a low-permeability fabric is

recommended.

For handling the solid form or when there is a
risk of aerosol generation, a NIOSH-approved
) ) respirator (e.g., N95 or higher) should be used.
Respiratory Protection ) )
All work with the solid compound should be
performed in a certified chemical fume hood or a

biological safety cabinet.

Operational Plan

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

e The compound should be stored in a cool, dry, and well-ventilated area, away from
incompatible materials. One supplier recommends storage at -20°C for solutions.[2]

e The storage container should be clearly labeled with the compound name, date received,
and any known hazards.

e Access to the storage area should be restricted to authorized personnel only.

Handling and Preparation of Solutions:
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All handling of (R)-KMH-233, including weighing and solution preparation, must be
conducted in a certified chemical fume hood or other suitable containment device to
minimize inhalation exposure.

Use dedicated equipment (spatulas, weighing boats, etc.) for handling the solid compound.

For preparing solutions, slowly add the solvent to the solid to avoid dust generation. A
supplier provides a protocol for a 2.5 mg/mL suspended solution in a vehicle of DMSO,
PEG300, Tween-80, and saline.[2]

Ensure all containers are properly labeled with the contents, concentration, solvent, and date
of preparation.

Spill Management:
In the event of a spill, evacuate the immediate area and restrict access.
Wear appropriate PPE, including respiratory protection, before attempting to clean up.

For small spills of solid material, gently cover with an absorbent material to avoid raising
dust, then carefully scoop into a labeled waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or chemical absorbent
pads) and place in a sealed container for disposal.

Clean the spill area with a suitable decontaminating solution and then with soap and water.

Report all spills to the laboratory supervisor or safety officer.

Disposal Plan

All waste materials contaminated with (R)-KMH-233 must be treated as hazardous chemical

waste.

o Solid Waste: Collect all disposable materials that have come into contact with the compound,
such as gloves, weighing paper, and pipette tips, in a designated, sealed, and clearly labeled
hazardous waste container.
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 Liquid Waste: Collect all solutions containing (R)-KMH-233 in a separate, sealed, and
labeled hazardous waste container. Do not mix with other waste streams unless compatibility
is known.

o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations. Do not dispose of
(R)-KMH-233 down the drain or in regular trash.

LAT1 Signaling Pathway

(R)-KMH-233 functions by inhibiting the L-type amino acid transporter 1 (LAT1).[1] LAT1 is
crucial for the transport of large neutral amino acids, such as leucine, into cells.[3] This
transport is essential for cancer cells to meet their high metabolic demands for protein
synthesis and cell growth. The influx of these amino acids, particularly leucine, activates the
MTORCL1 signaling pathway, a central regulator of cell proliferation, growth, and survival.[4][5]
[6] By blocking LAT1, (R)-KMH-233 disrupts this pathway, leading to reduced cancer cell
growth.
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Caption: Inhibition of LAT1 by (R)-KMH-233 blocks amino acid transport and subsequent
MTORCL1 signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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